Cas no 1153423-91-6 ((5-ethyl-4-methyl-1H-imidazol-2-yl)methyl(methyl)amine)

• Product Name: (5-ethyl-4-methyl-1H-imidazol-2-yl)methyl(methyl)amine
• CAS No: 1153423-91-6
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5692916
• PubChem ID: 43651464
• Update Time: 2025-10-29

(5-ethyl-4-methyl-1H-imidazol-2-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(5-ETHYL-4-METHYL-1H-IMIDAZOL-2-YL)METHYL](METHYL)AMINE
• EN300-1618916
• 1153423-91-6
• 1H-Imidazole-2-methanamine, 5-ethyl-N,4-dimethyl-
• (5-ethyl-4-methyl-1H-imidazol-2-yl)methyl(methyl)amine

• Inchi： 1S/C8H15N3/c1-4-7-6(2)10-8(11-7)5-9-3/h9H,4-5H2,1-3H3,(H,10,11)
• InChI Key： ZDFJSYULIGIGGH-UHFFFAOYSA-N
• SMILES： N1C(CNC)=NC(CC)=C1C

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.009±0.06 g/cm3(Predicted)
• Boiling Point: 324.4±30.0 °C(Predicted)
• pka: 15.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (5-ethyl-4-methyl-1H-imidazol-2-yl)methyl(methyl)amine

Introduction to (5-ethyl-4-methyl-1H-imidazol-2-yl)methyl(methyl)amine (CAS No. 1153423-91-6)

(5-Ethyl-4-methyl-1H-imidazol-2-yl)methyl(methyl)amine (CAS No. 1153423-91-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique imidazole ring and ethyl and methyl substituents, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of (5-ethyl-4-methyl-1H-imidazol-2-yl)methyl(methyl)amine is defined by its imidazole core, which is a five-membered heterocyclic ring containing two nitrogen atoms. The presence of the ethyl and methyl groups on the imidazole ring, along with the methylamine substituent, imparts specific physicochemical properties that influence its biological activity. These properties include solubility, lipophilicity, and reactivity, which are crucial for drug design and development.

Recent studies have highlighted the potential of (5-ethyl-4-methyl-1H-imidazol-2-yl)methyl(methyl)amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, (5-ethyl-4-methyl-1H-imidazol-2-yl)methyl(methyl)amine has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral entry and replication processes, suggesting its potential use in antiviral therapy.

The pharmacokinetic profile of (5-ethyl-4-methyl-1H-imidazol-2-yl)methyl(methyl)amine has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for developing effective drug formulations. Its good oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (5-ethyl-4-methyl-1H-imidazol-2-yl)methyl(methyl)amine in various disease models. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in larger patient populations.

In conclusion, (5-Ethyl-4-methyl-1H-imidazol-2-yl)methyl(methyl)amine (CAS No. 1153423-91-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases and viral infections. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of medical science.